Cas no 2228150-87-4 (4-(1H-1,2,3,4-tetrazol-5-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(1H-1,2,3,4-tetrazol-5-yl)-1,3-thiazol-2-amine
• CAS No: 2228150-87-4
• MF: C₄H₄N₆S
• MW: 168.179757118225
• CID: 5929688
• PubChem ID: 165615299
• Update Time: 2025-06-25

4-(1H-1,2,3,4-tetrazol-5-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,2,3,4-tetrazol-5-yl)-1,3-thiazol-2-amine
• 2228150-87-4
• EN300-1816151

• Inchi： 1S/C4H4N6S/c5-4-6-2(1-11-4)3-7-9-10-8-3/h1H,(H2,5,6)(H,7,8,9,10)
• InChI Key： XKHPNWCVUUNLBB-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1N=NNN=1

Computed Properties

• Exact Mass: 168.02181533g/mol
• Monoisotopic Mass: 168.02181533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 122Ų

Additional information on 4-(1H-1,2,3,4-tetrazol-5-yl)-1,3-thiazol-2-amine

Introduction to 4-(1H-1,2,3,4-tetrazol-5-yl)-1,3-thiazol-2-amine (CAS No. 2228150-87-4)

4-(1H-1,2,3,4-tetrazol-5-yl)-1,3-thiazol-2-amine, identified by the chemical identifier CAS No. 2228150-87-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule combines the structural features of tetrazole and thiazole scaffolds, which are well-documented for their diverse biological activities. The compound has garnered attention due to its potential pharmacological properties, which stem from the unique electronic and steric interactions afforded by its molecular architecture.

The tetrazole moiety, a five-membered ring containing four nitrogen atoms, is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In contrast, the thiazole ring system is widely recognized for its role in various bioactive molecules, such as antibiotics and antifungals. The combination of these two heterocyclic systems in 4-(1H-1,2,3,4-tetrazol-5-yl)-1,3-thiazol-2-amine creates a versatile platform for drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with biological targets. Studies suggest that the tetrazolyl-thiazole core may interact with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary computational studies indicate potential binding to enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and neurodegenerative disorders.

The amine functional group at the 2-position of the thiazole ring in 4-(1H-1,2,3,4-tetrazol-5-yl)-1,3-thiazol-2-amine provides a site for further chemical modification, allowing for the synthesis of derivatives with enhanced pharmacological properties. This flexibility has made the compound an attractive candidate for structure-based drug design initiatives. Researchers are exploring modifications to optimize solubility, bioavailability, and target specificity.

In vitro studies have begun to unravel the mechanistic aspects of 4-(1H-1,2,3,4-tetrazol-5-yl)-1,3-thiazol-2-amine's biological activity. Initial experiments have demonstrated inhibitory effects on certain enzymatic pathways associated with inflammation and cell proliferation. The compound's ability to modulate these pathways suggests its potential as a lead molecule for therapeutic intervention in inflammatory diseases and cancer. Additionally, the stability of the tetrazole ring under physiological conditions has been assessed through spectroscopic techniques such as NMR and mass spectrometry.

The synthesis of 4-(1H-1,2,3,4-tetrazol-5-yl)-1,3-thiazol-2-amine involves multi-step organic reactions that highlight the intersection of synthetic organic chemistry with medicinal chemistry. Key synthetic strategies include cyclocondensation reactions to form the tetrazole and thiazole rings followed by functional group transformations to introduce the amine moiety. These synthetic routes have been optimized for yield and scalability under controlled conditions.

As interest in heterocyclic compounds grows within the pharmaceutical industry, 4-(1H - 1 , 2 , 3 , 4 - tetrazol - 5 - yl ) - 1 , 3 - thiaz ol - 2 - am ine ( CAS No . 2228150 -87 - 4 ) represents a promising area for further exploration. Ongoing research aims to elucidate its full pharmacological profile through preclinical studies involving cell-based assays and animal models. These studies will provide critical insights into its therapeutic potential and safety profile before it can be considered for clinical development.

The integration of high-throughput screening technologies has accelerated the process of identifying bioactive compounds like 4-(1H - 1 , 2 , 3 , 4 - tetrazol - 5 - yl ) - 1 , 3 - thiaz ol - 2 - am ine ( CAS No . 2228150 -87 - 4 ) . By leveraging automated platforms capable of testing thousands of compounds against multiple targets simultaneously, researchers can rapidly assess their efficacy and selectivity. This approach has already led to several breakthroughs in identifying novel drug candidates based on heterocyclic scaffolds.

The environmental impact of synthesizing such complex molecules is also a consideration in modern drug discovery. Efforts are underway to develop greener synthetic methodologies that minimize waste generation and reduce energy consumption without compromising yield or purity. Sustainable practices in chemical synthesis align with broader goals within pharmaceutical research to ensure that drug development is both effective and environmentally responsible.

In conclusion, 4-(1H - 1 , 2 , 3 , 4 - tetrazol - 5 - yl ) - 1 , 3 - thiaz ol - 2 - am ine ( CAS No . 2228150 -87 - 4 ) stands as a testament to the innovative spirit driving pharmaceutical research today. Its unique structural features combined with promising preclinical data position it as a valuable asset in ongoing efforts to develop new treatments for human diseases. As scientists continue to explore its potential, this compound will undoubtedly play a significant role in shaping future therapeutic strategies.